Cas no 102879-62-9 (1,1-Cyclobutanedicarboxylic acid, 3-amino-, diethyl ester)

• Product Name: 1,1-Cyclobutanedicarboxylic acid, 3-amino-, diethyl ester
• CAS No: 102879-62-9
• MF: C₁₀H₁₇NO₄
• MW: 215.24628329277
• CID: 1134592
• PubChem ID: 12989218
• Update Time: 2025-04-20

1,1-Cyclobutanedicarboxylic acid, 3-amino-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,1-Cyclobutanedicarboxylic acid, 3-amino-, diethyl ester
• diethyl 3-aminocyclobutane-1,1-dicarboxylate
• 102879-62-9
• DTXSID20514457
• CS-0255114

• Inchi： 1S/C10H17NO4/c1-3-14-8(12)10(5-7(11)6-10)9(13)15-4-2/h7H,3-6,11H2,1-2H3
• InChI Key： KZCZEORQTDUYCI-UHFFFAOYSA-N
• SMILES： O(CC)C(C1(C(=O)OCC)CC(C1)N)=O

Computed Properties

• Exact Mass: 215.11581
• Monoisotopic Mass: 215.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 78.6Ų

Experimental Properties

• PSA: 78.62